Cas no 1021073-71-1 (2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(3-chlorophenyl)acetamide)

• Product Name: 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(3-chlorophenyl)acetamide
• CAS No: 1021073-71-1
• MF: C₁₉H₂₁ClN₂O₃S
• MW: 392.899642705917
• CID: 6491349
• Update Time: 2025-06-11

2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(3-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(3-chlorophenyl)acetamide
• 2-Piperidineacetamide, N-(3-chlorophenyl)-1-(phenylsulfonyl)-

• Inchi： 1S/C19H21ClN2O3S/c20-15-7-6-8-16(13-15)21-19(23)14-17-9-4-5-12-22(17)26(24,25)18-10-2-1-3-11-18/h1-3,6-8,10-11,13,17H,4-5,9,12,14H2,(H,21,23)
• InChI Key： WCMRVBOXKAHNPI-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC=C2)(=O)=O)CCCCC1CC(NC1=CC=CC(Cl)=C1)=O

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• pka: 14.29±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(3-chlorophenyl)acetamide

Professional Introduction to Compound with CAS No. 1021073-71-1 and Product Name: 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(3-chlorophenyl)acetamide

Compound with the CAS number 1021073-71-1 and the product name 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(3-chlorophenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug discovery and development. The molecular framework of this compound incorporates a benzenesulfonyl group and a piperidin-2-yl moiety, which are known for their role in enhancing binding affinity and selectivity in drug molecules.

The benzenesulfonyl group is a key pharmacophore that contributes to the compound's interactions with biological targets. This moiety is frequently employed in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding. In particular, the sulfonyl group's polar nature facilitates hydrogen bonding interactions, which are crucial for stabilizing the compound's binding to biological receptors. The presence of this group in 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(3-chlorophenyl)acetamide suggests that it may exhibit potent activity against a range of therapeutic targets.

The piperidin-2-yl substituent is another critical component of this compound, contributing to its overall pharmacological profile. Piperidine derivatives are well-documented for their role in central nervous system (CNS) drugs, where they enhance solubility and improve bioavailability. The specific positioning of the piperidin-2-yl group in this compound likely influences its pharmacokinetic properties, making it a promising candidate for further investigation.

The N-(3-chlorophenyl)acetamide moiety further complements the compound's structure, providing additional functional groups that can interact with biological targets. The chlorophenyl group introduces a degree of lipophilicity, which can enhance membrane permeability and improve oral bioavailability. Acetamide groups are also commonly found in drug molecules due to their ability to form hydrogen bonds and stabilize molecular interactions.

Recent research has highlighted the importance of multifunctional compounds in addressing complex diseases. The combination of these pharmacophores in 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(3-chlorophenyl)acetamide positions it as a versatile tool for drug discovery. Studies have shown that such multifunctional compounds can exhibit synergistic effects, leading to improved therapeutic outcomes. For instance, the presence of both sulfonyl and piperidine groups may enhance binding affinity while minimizing off-target effects.

In vitro studies have begun to explore the potential applications of this compound in various therapeutic areas. Initial findings suggest that it may have significant activity against enzymes involved in inflammatory pathways. The ability of the benzenesulfonyl group to interact with cysteine residues in these enzymes could lead to novel mechanisms of action. Additionally, the piperidin-2-yl moiety may contribute to central nervous system modulation, making this compound a candidate for treating neurological disorders.

Advances in computational chemistry have also facilitated the design and optimization of such compounds. Molecular modeling techniques have been employed to predict the binding interactions of this compound with various biological targets. These simulations have provided valuable insights into its potential therapeutic applications and have guided further modifications to enhance its efficacy.

The synthesis of this compound represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the complex core structure efficiently. This synthetic approach not only highlights the versatility of modern organic chemistry but also underscores the importance of innovative methodologies in drug development.

Future research will focus on evaluating the pharmacokinetic properties and safety profile of this compound. Preclinical studies will be essential to assess its metabolic stability, distribution, excretion, and potential toxicities. These studies will provide critical data for determining its suitability for clinical trials and eventual therapeutic use.

The development of novel pharmaceuticals relies heavily on advancements in chemical biology and medicinal chemistry. Compounds like 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(3-chlorophenyl)acetamide exemplify how interdisciplinary approaches can lead to breakthroughs in drug discovery. By combining structural insights from chemistry with functional assays from biology, researchers can identify promising candidates more efficiently than ever before.

In conclusion, Compound with CAS No. 1021073-71-1 and product name 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(3-chlorophenyl)acetamide represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure, incorporating key pharmacophores such as benzenesulfonyl, piperidin-2-yl, and N-(3-chlorophenyl)acetamide, positions it as a promising candidate for further therapeutic investigation. Ongoing research will continue to explore its potential applications across various disease areas, driven by advancements in computational modeling and synthetic methodologies.